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Compound of Interest

Compound Name: GSK2850163

Cat. No.: B560521 Get Quote

Application Notes and Protocols: GSK2850163
Audience: Researchers, scientists, and drug development professionals.

Introduction
GSK2850163 is a potent and selective inhibitor of inositol-requiring enzyme-1 alpha (IRE1α), a

key mediator of the Unfolded Protein Response (UPR). It targets both the kinase and

endoribonuclease (RNase) activities of IRE1α.[1][2][3] By inhibiting IRE1α, GSK2850163 can

modulate cellular responses to endoplasmic reticulum (ER) stress, making it a valuable tool for

research in oncology, immunology, and metabolic diseases. These notes provide detailed

protocols for the solubilization and preparation of GSK2850163 for both in vitro and in vivo

experiments.

Physicochemical Properties
GSK2850163 is supplied as an oil and has the following properties:
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Property Value

Molecular Formula C₂₄H₂₉Cl₂N₃O

Molecular Weight 446.41 g/mol [1]

CAS Number 2121989-91-9[1]

Appearance Colorless to yellow oil[1]

Purity >98%[3][4]

Solubility Data
Proper solubilization is critical for experimental success. The solubility of GSK2850163 varies

depending on the solvent and intended application.
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Application
Solvent /
Vehicle

Solubility
Molar
Concentration

Notes

In Vitro DMSO 67.5 mg/mL[1] 151.21 mM[1]

Ultrasonic

treatment is

needed. Use

newly opened,

anhydrous

DMSO.[1]

Ethanol 50 mg/mL[1] 112.00 mM[1]

Ultrasonic

treatment is

needed.[1]

In Vivo

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

≥ 2.25 mg/mL[1] 5.04 mM[1]
Results in a clear

solution.

10% DMSO,

90% Corn Oil
≥ 2.25 mg/mL[1] 5.04 mM[1]

Use with caution

for dosing

periods longer

than two weeks.

[1]

Experimental Protocols
Protocol 1: Preparation of Stock Solutions for In Vitro
Use
This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting

point for in vitro assays.

Materials:

GSK2850163 oil

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated pipettes

Ultrasonic water bath

Procedure:

Equilibrate: Allow the GSK2850163 vial to reach room temperature before opening.

Weighing: Due to its oil form, it is often supplied pre-weighed or in a solution. If working with

a pre-weighed oil, proceed to the next step. If you need to aliquot, do so carefully by mass.

Solvent Addition: Add the calculated volume of DMSO to the vial to achieve the desired

concentration. For example, to make a 10 mM stock solution from 1 mg of GSK2850163
(MW: 446.41), add 224 µL of DMSO.

Dissolution: Vortex the solution briefly. To ensure complete dissolution, place the vial in an

ultrasonic water bath for several minutes until the solution is clear and homogenous.[1]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for short-term (1 month) or -80°C for long-term (6 months) storage.[1]

Protocol 2: Preparation of Formulation for In Vivo
Administration (Aqueous-Based)
This protocol provides a method for preparing a clear, injectable solution suitable for many in

vivo models.

Vehicle Composition:

10% DMSO

40% PEG300

5% Tween-80

45% Saline
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Procedure (Example for 1 mL final volume):

Prepare Stock: First, prepare a concentrated stock of GSK2850163 in DMSO (e.g., 22.5

mg/mL).

Initial Mixture: In a sterile tube, add 400 µL of PEG300.

Add Drug: Add 100 µL of the 22.5 mg/mL GSK2850163 DMSO stock to the PEG300. Mix

thoroughly by vortexing until the solution is uniform.[1]

Add Surfactant: Add 50 µL of Tween-80 and mix again until the solution is homogenous.[1]

Final Dilution: Add 450 µL of saline to the mixture in a stepwise manner, mixing as you add,

to reach the final volume of 1 mL. The final concentration will be 2.25 mg/mL.[1]

Final Check: Ensure the final solution is clear and free of precipitation before administration.

Protocol 3: Preparation of Formulation for In Vivo
Administration (Oil-Based)
This protocol is an alternative for studies requiring a lipid-based vehicle.

Vehicle Composition:

10% DMSO

90% Corn Oil

Procedure (Example for 1 mL final volume):

Prepare Stock: As in the previous protocol, begin with a concentrated stock of GSK2850163
in DMSO (e.g., 22.5 mg/mL).

Initial Mixture: In a sterile tube, add 900 µL of corn oil.

Add Drug: Slowly add 100 µL of the 22.5 mg/mL GSK2850163 DMSO stock to the corn oil

while vortexing.[1]
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Homogenization: Continue to mix until the solution is a uniform, clear suspension. This may

require gentle warming or brief sonication.

Final Check: The final concentration will be 2.25 mg/mL. Ensure the solution is homogenous

before administration.[1]

Diagrams and Workflows
Experimental Workflow for GSK2850163 Preparation
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Compound Preparation
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Caption: Workflow for preparing GSK2850163 from stock to final working solutions.
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Mechanism of Action: IRE1α Pathway Inhibition
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Caption: GSK2850163 inhibits IRE1α, blocking the splicing of XBP1 mRNA.

Storage and Stability
Pure Compound: Store at -20°C for up to 3 years.[1]
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In-Solvent: Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month to

maintain stability.[1] Avoid multiple freeze-thaw cycles by preparing single-use aliquots.

Always ensure vials are tightly sealed to prevent solvent evaporation and moisture

absorption, especially when using hygroscopic solvents like DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. GSK2850163 | IRE1α inhibitor | Probechem Biochemicals [probechem.com]

3. GSK2850163 - tcsc0039356 - Taiclone [taiclone.com]

4. Sapphire Bioscience [sapphirebioscience.com]

To cite this document: BenchChem. [GSK2850163 solubility and preparation for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560521#gsk2850163-solubility-and-preparation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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